Cas no 286469-80-5 (8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 286469-80-5
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• CID: 5730153
• PubChem ID: 23447583
• Update Time: 2025-10-21

8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• F1967-4589
• AKOS026715069
• 8-(6-chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane
• 8-(6-chloropyrimidine-4-yl)-1,4-dioxa-8-azaspiro[4,5]decane
• SCHEMBL6896295
• 286469-80-5
• starbld0013191
• 1-(6-chloropyrimidin-4-yl)-4-piperidone ethylene ketal
• OSWLFGDFMYRRDY-UHFFFAOYSA-N
• 1,4-Dioxa-8-azaspiro[4.5]decane, 8-(6-chloro-4-pyrimidinyl)-
• 8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane

• Inchi： 1S/C11H14ClN3O2/c12-9-7-10(14-8-13-9)15-3-1-11(2-4-15)16-5-6-17-11/h7-8H,1-6H2
• InChI Key： OSWLFGDFMYRRDY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 255.0774544g/mol
• Monoisotopic Mass: 255.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 431.3±45.0 °C(Predicted)
• pka: 3.11±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane

Comprehensive Overview of 8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 286469-80-5)

The compound 8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane (CAS No. 286469-80-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and chloropyrimidine moiety make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in 8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane is its versatility in structure-activity relationship (SAR) studies. The compound's azaspirodecane core provides a rigid framework that can enhance binding affinity to biological targets, while the 6-chloropyrimidine group offers a reactive site for further derivatization. This dual functionality aligns with current trends in fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms.

In the context of green chemistry and sustainable synthesis, CAS No. 286469-80-5 has been evaluated for its compatibility with catalytic methods and microwave-assisted reactions. These approaches reduce solvent waste and energy consumption, addressing the pharmaceutical industry's push toward environmentally friendly processes. Recent publications highlight its use in one-pot multicomponent reactions, a technique frequently searched by synthetic chemists optimizing workflow efficiency.

The compound's physicochemical properties—including logP, polar surface area, and hydrogen bonding capacity—have been computationally modeled using AI-powered predictive tools. Such analyses are crucial for ADMET optimization, a recurring theme in pharmacology forums. Its balanced lipophilicity profile suggests potential for blood-brain barrier penetration, making it relevant to neuroscience drug development discussions.

From a commercial perspective, 8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane is cataloged by major chemical suppliers as a high-purity research chemical. Quality control protocols emphasize HPLC-UV validation and residual solvent analysis, meeting stringent requirements for preclinical studies. These specifications respond to the increasing demand for well-characterized intermediates in contract research organizations (CROs).

Emerging applications in crop protection chemicals have also been investigated, leveraging the chloropyrimidine scaffold's known herbicidal activity. This intersects with global discussions on sustainable agriculture and precision farming, where novel chemical tools are sought to address food security challenges. Patent literature suggests derivatives of this compound may influence plant growth regulation pathways.

Analytical methodologies for 286469-80-5 typically employ LC-MS characterization and 2D NMR techniques, reflecting the compound's structural complexity. These protocols align with current best practices in small molecule characterization, a frequent search topic among analytical chemists. The compound's chromatographic behavior has been documented under various HPLC conditions to support method development.

In material science, the spirocyclic architecture of this compound has inspired investigations into functionalized polymers. Its ability to serve as a crosslinking agent or monomer building block is being explored for specialty materials with tailored thermal stability properties. This connects to nanotechnology discussions around smart materials design.

The safety profile of 8-(6-Chloropyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane has been assessed through standard in vitro toxicity screening assays, with data available in compliance with REACH regulations. Such evaluations are critical for researchers prioritizing compound safety early in development, a principle emphasized in current translational research paradigms.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, two rapidly evolving areas in chemical biology. Its heterocyclic diversity positions it as a promising candidate for targeted protein degradation strategies, a subject of numerous recent scientific queries.